Cas no 49674-30-8 (3-iodo-5-nitroBenzonitrile)
3-iodo-5-nitroBenzonitrile structure
Product Name:3-iodo-5-nitroBenzonitrile
CAS No:49674-30-8
MF:C7H3IN2O2
MW:274.01539349556
MDL:MFCD00464943
CID:2113659
PubChem ID:3693009
Update Time:2025-04-21
3-iodo-5-nitroBenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-iodo-5-nitroBenzonitrile
- STK366897
- DA-23515
- 49674-30-8
- AKOS005443904
- MFCD00464943
-
- MDL： MFCD00464943
- Inchi： 1S/C7H3IN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
- InChI Key： UEPUKJLGQKVRQM-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.92392Da
- Monoisotopic Mass: 273.92392Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 69.6Ų
3-iodo-5-nitroBenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013033479-1g |
3-Iodo-5-nitrobenzonitrile |
49674-30-8 | 97% | 1g |
$1490.00 | 2023-09-01 | |
| Apollo Scientific | OR401059-250mg |
3-Iodo-5-nitrobenzonitrile |
49674-30-8 | 95% | 250mg |
£120.00 | 2025-02-20 | |
| Apollo Scientific | OR401059-1g |
3-Iodo-5-nitrobenzonitrile |
49674-30-8 | 95% | 1g |
£360.00 | 2025-02-20 | |
| Apollo Scientific | OR401059-5g |
3-Iodo-5-nitrobenzonitrile |
49674-30-8 | 95% | 5g |
£1080.00 | 2025-02-20 | |
| abcr | AB544301-250 mg |
3-Iodo-5-nitrobenzonitrile, 95%; . |
49674-30-8 | 95% | 250MG |
€165.00 | 2023-04-14 | |
| abcr | AB544301-1 g |
3-Iodo-5-nitrobenzonitrile, 95%; . |
49674-30-8 | 95% | 1g |
€428.00 | 2023-04-14 | |
| abcr | AB544301-250mg |
3-Iodo-5-nitrobenzonitrile, 95%; . |
49674-30-8 | 95% | 250mg |
€165.00 | 2025-04-18 | |
| abcr | AB544301-1g |
3-Iodo-5-nitrobenzonitrile, 95%; . |
49674-30-8 | 95% | 1g |
€428.00 | 2025-04-18 | |
| A2B Chem LLC | AZ92210-250mg |
3-Iodo-5-nitrobenzonitrile |
49674-30-8 | 250mg |
$213.00 | 2024-04-19 | ||
| A2B Chem LLC | AZ92210-1g |
3-Iodo-5-nitrobenzonitrile |
49674-30-8 | 1g |
$557.00 | 2024-04-19 |
3-iodo-5-nitroBenzonitrile Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
49674-30-8 (3-iodo-5-nitroBenzonitrile) Related Products
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